Cas no 1226455-62-4 (methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate)

• Product Name: methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate
• CAS No: 1226455-62-4
• MF: C₁₀H₁₁N₅O₃S₃
• MW: 345.421036958694
• CID: 6216394
• PubChem ID: 49671071
• Update Time: 2025-10-22

methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate
• 1226455-62-4
• methyl 2-{[5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoate
• methyl 2-[[5-[(4-methylthiadiazole-5-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]propanoate
• methyl 2-((5-(4-methyl-1,2,3-thiadiazole-5-carboxamido)-1,3,4-thiadiazol-2-yl)thio)propanoate
• F1838-4299
• AKOS024613612

• Inchi： 1S/C10H11N5O3S3/c1-4-6(21-15-12-4)7(16)11-9-13-14-10(20-9)19-5(2)8(17)18-3/h5H,1-3H3,(H,11,13,16)
• InChI Key： GYLHTKHKJALVGI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2=C(C)N=NS2)=O)S1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 345.00240275g/mol
• Monoisotopic Mass: 345.00240275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 189Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate

Introduction to CAS No. 1226455-62-4: Methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate

The compound with CAS No. 1226455-62-4, known as methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiadiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. Thiadiazoles are widely studied due to their unique electronic properties and versatile reactivity in chemical reactions.

Methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate is characterized by its complex structure, which includes a methyl ester group attached to a propanoate chain. The central thiadiazole ring is substituted with a sulfanyl group (-S-) and an amide functional group derived from a 4-methylthiadiazole moiety. This combination of functional groups makes the compound highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery and development. For instance, researchers have explored the potential of methyl 2-{5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}propanoate as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. These findings underscore the compound's role in advancing therapeutic interventions for chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its pharmaceutical applications, methyl 2-{5-(4-methyl-1,3,4-thiadiazolylsulfanyl}propanoate has shown promise in materials science. Its sulfur-containing structure makes it an ideal candidate for developing advanced materials with improved mechanical and thermal stability. For example, researchers have investigated its use in creating high-performance polymers for aerospace and automotive industries.

The synthesis of methyl 2-{5-(4-methylthiadiazoleamido)-thiadiazolsulfanyl}propanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically includes nucleophilic substitution reactions and amide bond formations under controlled conditions to ensure high yield and purity of the final product.

From an environmental perspective, the compound's stability and biodegradability have been extensively studied to assess its safety for industrial use. Preliminary results indicate that methyl 2-{5-(thiadiazoleamido)thiadazolsulfanyl}propanoate exhibits low toxicity levels and minimal environmental impact when handled according to established safety protocols.

In conclusion, methyl 2-{5-(4-methylthiadiazoleamido)-thiadazolsulfanyl}propanoate (CAS No. 1226455-62-4) represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it a valuable tool for researchers in drug development, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing technological innovations.